2-(3-benzyl-8-methyl-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)-N-(4-chlorobenzyl)acetamide

• IUPAC Name: 2-(3-benzyl-8-methyl-4-oxopyrimido[5,4-b]indol-5-yl)-N-[(4-chlorophenyl)methyl]acetamide
• InChI: InChI=1S/C27H23ClN4O2/c1-18-7-12-23-22(13-18)25-26(27(34)31(17-30-25)15-20-5-3-2-4-6-20)32(23)16-24(33)29-14-19-8-10-21(28)11-9-19/h2-13,17H,14-16H2,1H3,(H,29,33)
• InChI Key: CPDYBSUNYPSUIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C3=C2N=CN(C3=O)CC4=CC=CC=C4)CC(=O)NCC5=CC=C(C=C5)Cl
• Molecular Formula: C27H23ClN4O2
• Molecular Weight: 470.9 g/mol
• CAS No.: 1185089-05-7

Description

2-(3-benzyl-8-methyl-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)-N-(4-chlorobenzyl)acetamide is a useful research compound. Its molecular formula is C27H23ClN4O2 and its molecular weight is 470.96. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Agents : Some novel acetamide derivatives, including those with indole and pyrimidine scaffolds, have been synthesized and evaluated for their antibacterial and antifungal activities. Compounds like 2-oxo-3-(arylimino)indolin-1-yl)-N-aryl acetamide derivatives have shown promising results against various pathogenic microorganisms, indicating the potential of such molecules in developing new antimicrobial agents (Debnath & Ganguly, 2015).

Anti-inflammatory and Analgesic Agents : Novel heterocyclic compounds derived from visnaginone and khellinone, including benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines, have been synthesized and assessed for their analgesic and anti-inflammatory activities. These studies highlight the utility of such compounds in the treatment of inflammation and pain, with some showing significant COX-2 inhibitory activity, comparable to standard drugs like sodium diclofenac (Abu‐Hashem et al., 2020).

Photovoltaic Efficiency and Ligand-Protein Interactions : Research on bioactive benzothiazolinone acetamide analogs has included spectroscopic and quantum mechanical studies, focusing on their potential applications as photosensitizers in dye-sensitized solar cells (DSSCs) and their interactions with proteins like Cyclooxygenase 1 (COX1). This demonstrates the diverse applications of acetamide derivatives in both renewable energy and biomedical research (Mary et al., 2020).